4BP-TQS

• Molecular Formula: C22H20N2O2S
• Molecular Weight: 376.5 g/mol
• InChI: InChI=1S/C22H20N2O2S/c23-27(25,26)15-11-12-21-20(13-15)17-8-4-10-19(17)22(24-21)18-9-3-6-14-5-1-2-7-16(14)18/h1-9,11-13,17,19,22,24H,10H2,(H2,23,25,26)
• InChIKey: SIZWDJIHABLBSP-UHFFFAOYSA-N

4BP-TQS: α7 nAChR Allosteric Agonist-PAM

4BP-TQS (CAS 360791-49-7) is a racemic allosteric agonist-positive allosteric modulator (ago-PAM) of the homomeric α7 nicotinic acetylcholine receptor (nAChR). It belongs to the tetrahydrocyclopenta[c]quinoline-8-sulfonamide chemotype and activates α7 nAChRs through an intrasubunit transmembrane binding site that is topographically distinct from the extracellular orthosteric acetylcholine (ACh) binding site [1]. Unlike conventional orthosteric agonists, 4BP-TQS produces direct receptor activation with minimal desensitization and acts as a super-potent potentiator of subthreshold ACh responses [1]. Its bioactive (+)-enantiomer, GAT107, has been advanced to in vivo evaluation [2].

Allosteric agonist-PAM targeting intrasubunit transmembrane site; orthosteric site-independent activation

Racemic mixture; active (+)-enantiomer (GAT107) characterized separately

Reported to produce sustained α7 nAChR activation with minimal desensitization

• [1] Gill JK, Savolainen M, Young GT, Zwart R, Sher E, Millar NS. Agonist activation of α7 nicotinic acetylcholine receptors via an allosteric transmembrane site. Proc Natl Acad Sci U S A. 2011;108(14):5867-5872. doi:10.1073/pnas.1017975108 View Source
• [2] Thakur GA, Kulkarni AR, Deschamps JR, Papke RL. Expeditious synthesis, enantiomeric resolution, and enantiomer functional characterization of (4-(4-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide (4BP-TQS): an allosteric agonist-positive allosteric modulator of α7 nicotinic acetylcholine receptors. J Med Chem. 2013;56(21):8943-8947. doi:10.1021/jm401267t View Source

4BP-TQS: Distinction from Close Structural Analogs

Compounds within the tetrahydrocyclopenta[c]quinoline-8-sulfonamide series exhibit radically divergent pharmacological properties despite near-identical chemical structures. For example, shifting the bromine substituent from the para (4BP-TQS) to the ortho (2BP-TQS) or meta (3BP-TQS) position abolishes allosteric agonist activity entirely, converting the compound into a pure PAM [1]. Replacement of bromine with fluorine (4FP-TQS) yields a compound that not only lacks agonist activity but actively antagonizes allosteric agonists such as 4BP-TQS [1]. Furthermore, the racemic mixture (4BP-TQS) differs functionally from its resolved (+)-enantiomer GAT107, which is the sole active species [2]. Consequently, procuring a generic 'α7 allosteric modulator' or an incorrectly specified enantiomer will produce qualitatively different — and potentially opposite — experimental outcomes.

Positional isomer

2BP-TQS and 3BP-TQS lack allosteric agonist activity and act as pure PAMs, fundamentally altering pharmacological output.

Halogen substitution

4FP-TQS (fluoro instead of bromo) antagonizes allosteric agonists, producing opposite experimental outcomes.

Enantiomer identity

Racemic 4BP-TQS contains 50% inactive (−)-enantiomer; the (+)-enantiomer GAT107 is the sole active species. Procuring the wrong enantiomer yields no activity.

• [1] Gill JK, Dhankher P, Sheppard TD, Sher E, Millar NS. A series of α7 nicotinic acetylcholine receptor allosteric modulators with close chemical similarity but diverse pharmacological properties. Mol Pharmacol. 2012;81(5):710-718. doi:10.1124/mol.111.076331 View Source
• [2] Thakur GA, Kulkarni AR, Deschamps JR, Papke RL. Expeditious synthesis, enantiomeric resolution, and enantiomer functional characterization of (4-(4-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide (4BP-TQS): an allosteric agonist-positive allosteric modulator of α7 nicotinic acetylcholine receptors. J Med Chem. 2013;56(21):8943-8947. doi:10.1021/jm401267t View Source

4BP-TQS Pharmacological Differentiation Evidence

Greater Potency and Maximal Response than Acetylcholine

In two-electrode voltage-clamp recordings from Xenopus oocytes expressing human α7 nAChRs, 4BP-TQS activates the receptor with an EC50 of 17 ± 3 μM, compared to an EC50 of 128 ± 12 μM for acetylcholine — an 8-fold difference in potency [1]. At saturating concentrations, the maximal current evoked by 4BP-TQS is 45-fold larger than the maximal current evoked by ACh, demonstrating substantially greater efficacy [1]. This combination of higher potency and dramatically higher efficacy means that 4BP-TQS is not merely a more potent orthosteric substitute but engages the receptor through a fundamentally different activation mechanism that produces a larger channel-gating response.

Potency & maximal response vs ACh

Head-to-head

4BP-TQS EC50 = 17 ± 3 μM; ACh EC50 = 128 ± 12 μM (8-fold more potent). Maximal response 45-fold larger than ACh.

Supports allosteric vs. orthosteric activation differentiation

Xenopus oocyte; two-electrode voltage-clamp

Evidence Dimension	Potency (EC50) and Efficacy (Maximal Response) at α7 nAChR
Target Compound Data	EC50 = 17 ± 3 μM; maximal response 45-fold larger than ACh
Comparator Or Baseline	Acetylcholine: EC50 = 128 ± 12 μM; maximal response defined as 1×
Quantified Difference	EC50: 8-fold lower (more potent); maximal response: 45-fold larger
Conditions	Human α7 nAChRs expressed in Xenopus oocytes; two-electrode voltage-clamp electrophysiology

Why This Matters

For researchers requiring robust α7 nAChR activation without the rapid desensitization that limits ACh utility, 4BP-TQS provides a uniquely large signal window, directly enabling assays (e.g., FLIPR-based calcium imaging) where orthosteric agonists fail.

• [1] Gill JK, Savolainen M, Young GT, Zwart R, Sher E, Millar NS. Agonist activation of α7 nicotinic acetylcholine receptors via an allosteric transmembrane site. Proc Natl Acad Sci U S A. 2011;108(14):5867-5872. doi:10.1073/pnas.1017975108 View Source

Potentiation of Subthreshold Acetylcholine Responses

When 4BP-TQS (10 μM) is co-applied with an EC10 concentration of acetylcholine (25 μM), the resulting current amplitude is 542 ± 32% (n = 3) of the maximal ACh response alone, representing a greater than 540-fold potentiation relative to the EC10 ACh response alone [1]. In contrast, the parent compound TQS — a conventional silent PAM from the same chemotype — lacks intrinsic agonist activity and only potentiates ACh responses without producing direct activation [2]. This dual ago-PAM functionality (direct activation + super-potentiation) is a property absent from TQS, 2BP-TQS, 3BP-TQS, and 4FP-TQS, making 4BP-TQS uniquely suited for experiments requiring both receptor activation and orthosteric signal amplification within a single compound.

ACh potentiation vs TQS

Head-to-head

4BP-TQS (10 μM) + ACh EC10: >540-fold potentiation. TQS: PAM-only, no direct agonist activity.

Dual ago-PAM functionality enables signal amplification not shared by TQS

Xenopus oocyte; voltage-clamp

Evidence Dimension	Potentiation of orthosteric agonist (ACh) response at α7 nAChR
Target Compound Data	4BP-TQS (10 μM) + ACh (25 μM, EC10): response amplitude = 542 ± 32% of maximal ACh response; >540-fold potentiation
Comparator Or Baseline	ACh (25 μM, EC10) alone: response amplitude ≈1-2% of maximal ACh response. TQS: PAM-only activity, no direct agonist activation.
Quantified Difference	>540-fold increase in current amplitude over EC10 ACh alone; qualitatively distinct from TQS (PAM without intrinsic agonist activity)
Conditions	Human α7 nAChRs in Xenopus oocytes; two-electrode voltage-clamp

Why This Matters

This dual ago-PAM property enables a single compound to both directly activate and massively amplify endogenous cholinergic signals — a capability not shared by TQS, PNU-120596, or any other single-mechanism α7 modulator, making 4BP-TQS essential for studies requiring both functions.

• [1] Gill JK, Savolainen M, Young GT, Zwart R, Sher E, Millar NS. Agonist activation of α7 nicotinic acetylcholine receptors via an allosteric transmembrane site. Proc Natl Acad Sci U S A. 2011;108(14):5867-5872. doi:10.1073/pnas.1017975108 View Source
• [2] Gill JK, Dhankher P, Sheppard TD, Sher E, Millar NS. A series of α7 nicotinic acetylcholine receptor allosteric modulators with close chemical similarity but diverse pharmacological properties. Mol Pharmacol. 2012;81(5):710-718. doi:10.1124/mol.111.076331 View Source

Distinct Single-Channel Conductance from Acetylcholine

Single-channel patch-clamp recordings reveal that the main conductance state of α7 nAChRs is significantly larger when activated by 4BP-TQS (100.3 ± 2.4 pS) compared to activation by acetylcholine (90.0 ± 2.7 pS) [1]. This represents an ~11% increase in single-channel conductance driven by allosteric versus orthosteric activation, providing direct biophysical evidence that the two agonists stabilize distinct open-channel conformations [1]. This difference is not observed with other α7 PAMs such as PNU-120596, which potentiate ACh-evoked currents without independently generating a distinct conductance state.

Single-channel conductance

Head-to-head

4BP-TQS: 100.3 ± 2.4 pS; ACh: 90.0 ± 2.7 pS (~11% larger conductance).

Indicates distinct open-channel conformation

HEK cell; cell-attached patch-clamp

Evidence Dimension	Main single-channel conductance of α7 nAChR
Target Compound Data	100.3 ± 2.4 pS (activated by 4BP-TQS)
Comparator Or Baseline	90.0 ± 2.7 pS (activated by acetylcholine)
Quantified Difference	~11% larger conductance (~10.3 pS difference)
Conditions	α7 nAChRs expressed in HEK cells; cell-attached single-channel patch-clamp recording

Why This Matters

This demonstrates that 4BP-TQS does not simply mimic ACh at a different binding site; it induces a structurally distinct open-pore state — critical for researchers investigating conformational coupling mechanisms in pentameric ligand-gated ion channels.

• [1] Pałczyńska MM, Jindrichova M, Gibb AJ, Millar NS. Activation of α7 nicotinic receptors by orthosteric and allosteric agonists: influence on single-channel kinetics and conductance. Mol Pharmacol. 2012;82(5):910-920. doi:10.1124/mol.112.080259 View Source

Prolonged Single-Channel Open Times vs. Acetylcholine

Single-channel recordings demonstrate that activation by 4BP-TQS produces open times and burst lengths that are approximately 160–800-fold longer than those produced by acetylcholine, while channel shut times are approximately 8-fold shorter [1]. Furthermore, when 4BP-TQS and ACh are co-applied, mean burst lengths reach 3099 ± 754 ms — approximately 2.5-fold longer than with 4BP-TQS alone and approximately 370-fold longer than with ACh alone [1]. These profound kinetic differences explain why 4BP-TQS evokes sustained, non-desensitizing macroscopic currents, in contrast to the rapidly desensitizing currents characteristic of orthosteric agonists.

Single-channel kinetics

Head-to-head

Open times 160–800× longer than ACh; shut times ~8× shorter. Co-application burst: 3099 ms vs ~8 ms (ACh alone).

Explains sustained, non-desensitizing macroscopic currents

HEK cell; single-channel patch-clamp

Evidence Dimension	Single-channel open times, burst lengths, and shut times
Target Compound Data	Open times: ~160–800-fold longer than ACh; shut times: ~8-fold shorter; co-application burst length: 3099 ± 754 ms
Comparator Or Baseline	Acetylcholine: rapid open times and burst lengths; long shut times; burst length with ACh alone is ~370-fold shorter than with co-application
Quantified Difference	Open times: 160–800× longer; shut times: ~8× shorter; co-application burst length: ~370× longer than ACh alone
Conditions	α7 nAChRs expressed in HEK cells; cell-attached single-channel patch-clamp recording

Why This Matters

The dramatically prolonged channel open state under 4BP-TQS enables sustained calcium influx and downstream signaling — a prerequisite for fluorescence-based calcium imaging assays where orthosteric agonists produce only a transient, often undetectable signal due to rapid desensitization.

• [1] Pałczyńska MM, Jindrichova M, Gibb AJ, Millar NS. Activation of α7 nicotinic receptors by orthosteric and allosteric agonists: influence on single-channel kinetics and conductance. Mol Pharmacol. 2012;82(5):910-920. doi:10.1124/mol.112.080259 View Source

Enantiomer-Specific Agonism by GAT107

Electrophysiological characterization in Xenopus oocytes demonstrates that the allosteric agonist activity of 4BP-TQS resides exclusively in the (+)-enantiomer (1b, GAT107), while the (−)-enantiomer (1a) produces no detectable activity when applied alone and does not affect the activity of (+)-GAT107 when co-applied [1]. X-ray crystallography established the absolute stereochemistry of the active enantiomer as 3aR,4S,9bS [1]. This finding has direct procurement implications: the racemic mixture (4BP-TQS) contains 50% inactive enantiomer by mass, meaning that the pure active enantiomer GAT107 (CAS 1476807-74-5) offers approximately twice the specific activity per unit mass compared to the racemate.

Enantiomer-specific activity

Head-to-head

(+)-GAT107 (3aR,4S,9bS): full ago-PAM activity; (−)-enantiomer: no detectable activity. Racemate: 50% inactive mass.

Activity is enantiomer-specific; racemate contains inert material

Xenopus oocyte; absolute stereochemistry confirmed

Evidence Dimension	Functional activity of enantiomers at α7 nAChR
Target Compound Data	(+)-Enantiomer (GAT107, 3aR,4S,9bS): full ago-PAM activity. Racemic 4BP-TQS: reduced specific activity due to 50% inactive enantiomer content.
Comparator Or Baseline	(−)-Enantiomer (1a): no detectable agonist activity; no antagonism of (+)-enantiomer
Quantified Difference	Activity resides entirely in (+)-enantiomer; (−)-enantiomer is functionally silent
Conditions	α7 nAChRs expressed in Xenopus oocytes; two-electrode voltage-clamp

Why This Matters

Investigators requiring maximal specific activity or conducting in vivo studies should procure GAT107 (the resolved active enantiomer) rather than racemic 4BP-TQS, which contains 50% inert material — a critical consideration for dosing, solubility, and cost-efficiency.

• [1] Thakur GA, Kulkarni AR, Deschamps JR, Papke RL. Expeditious synthesis, enantiomeric resolution, and enantiomer functional characterization of (4-(4-bromophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-8-sulfonamide (4BP-TQS): an allosteric agonist-positive allosteric modulator of α7 nicotinic acetylcholine receptors. J Med Chem. 2013;56(21):8943-8947. doi:10.1021/jm401267t View Source

Differential Sensitivity to Transmembrane vs. Orthosteric Mutations

The M253L mutation within the proposed transmembrane allosteric binding cavity completely abolishes agonist activation by 4BP-TQS while having no significant effect on activation by acetylcholine [1]. Conversely, the W148F mutation within the orthosteric binding site causes an approximately 200-fold rightward shift in the acetylcholine dose-response curve but has little effect on the 4BP-TQS dose-response curve [1]. This reciprocal mutation profile provides unambiguous evidence that 4BP-TQS and ACh activate α7 nAChRs through physically distinct binding sites and independent transduction pathways — a mechanistic distinction not demonstrable with other allosteric modulators such as PNU-120596, which modulates via the same transmembrane cavity but lacks intrinsic agonist activity.

Mutation sensitivity profile

Head-to-head

M253L: blocks 4BP-TQS (0% response), spares ACh. W148F: shifts ACh EC50 ~200-fold, spares 4BP-TQS.

Validates independent transmembrane allosteric site

Xenopus oocyte; site-directed mutagenesis

Evidence Dimension	Sensitivity to binding-site mutations
Target Compound Data	4BP-TQS: activation abolished by M253L; insensitive to W148F
Comparator Or Baseline	Acetylcholine: insensitive to M253L; EC50 shifted ~200-fold by W148F. TQS/PNU-120596: bind transmembrane site but lack intrinsic agonist activity.
Quantified Difference	M253L: 4BP-TQS response → 0% (complete block), ACh response → ~100% (no effect). W148F: ACh EC50 shift ~200-fold, 4BP-TQS EC50 shift → minimal.
Conditions	Mutant α7 nAChRs (M253L and W148F) expressed in Xenopus oocytes; two-electrode voltage-clamp

Why This Matters

This reciprocal mutation profile validates 4BP-TQS as the definitive tool compound for selectively probing allosteric transmembrane site function in α7 nAChRs, cleanly separating allosteric from orthosteric pharmacology — essential for target engagement studies in drug discovery.

• [1] Gill JK, Savolainen M, Young GT, Zwart R, Sher E, Millar NS. Agonist activation of α7 nicotinic acetylcholine receptors via an allosteric transmembrane site. Proc Natl Acad Sci U S A. 2011;108(14):5867-5872. doi:10.1073/pnas.1017975108 View Source

4BP-TQS: High-Impact Research Applications

Calcium Imaging in Native and iPSC-Derived Neurons

Orthosteric α7 agonists such as acetylcholine and compound B fail to produce detectable calcium signals in fluorescence-based assays (e.g., FLIPR) using rat hippocampal neurons or human iPSC-derived neurons due to the extremely rapid desensitization of α7 nAChRs. In contrast, 4BP-TQS (10–30 μM) produces robust, sustained calcium responses in these same native neuronal preparations, which are fully blocked by the α7-selective antagonist methyllycaconitine (MLA, 1 μM), confirming target specificity [1]. This property makes 4BP-TQS the indispensable agonist for any high-throughput screening campaign, target validation study, or phenotypic assay requiring reliable α7 nAChR activation in physiologically relevant neuronal systems.

Rescue of Nonfunctional α7 nAChR Mutants

In a systematic study of 14 human α7 nAChR missense SNPs, 6 mutants were found to be nonfunctional when stimulated with ACh or nicotine. Co-application of 4BP-TQS rescued function in a larger proportion of these nonfunctional mutants compared to the type II PAM PNU-120596, and 4BP-TQS also showed a trend toward rescuing ACh and nicotine effects on the E173K and D197N mutants [2]. This superior rescue capacity positions 4BP-TQS as the preferred tool compound for functional characterization of disease-associated α7 nAChR variants and for exploring pharmacochaperone-based therapeutic strategies targeting receptor misfolding or trafficking defects.

Allosteric Transmembrane Site Pharmacology Studies

Because 4BP-TQS activates α7 nAChRs exclusively through the intrasubunit transmembrane cavity — as evidenced by complete blockade via the M253L mutation and insensitivity to the orthosteric-site mutation W148F [3] — it serves as the definitive pharmacological probe for dissecting allosteric activation mechanisms in the pentameric ligand-gated ion channel superfamily. The distinct single-channel conductance (100.3 pS vs. 90.0 pS for ACh) and dramatically different open-channel kinetics (160–800-fold longer open times) provide a measurable biophysical fingerprint of allosteric versus orthosteric activation [4], making 4BP-TQS essential for structure-function studies, molecular dynamics simulations, and cryo-EM structural biology efforts aimed at capturing novel receptor conformations.

Mitochondrial α7 nAChR Pharmacology

In brain mitochondria preparations, 4BP-TQS — alongside PNU-120596 and PAM-2-4 — attenuates Ca²⁺-stimulated cytochrome c release from wild-type mouse mitochondria, an effect absent in α7−/− mitochondria, confirming α7 nAChR dependence [5]. Notably, the type I PAM NS-1738 does not produce this effect, indicating that engagement of the type II allosteric site (which 4BP-TQS targets) is required for mitochondrial α7 nAChR-mediated cytoprotective signaling. This positions 4BP-TQS as a critical tool for studying non-canonical α7 nAChR signaling in mitochondria and for evaluating mitochondrial α7 receptors as therapeutic targets in neurodegeneration and ischemia-reperfusion injury.

Application

Selection Property

Validation Focus

Calcium imaging in native and iPSC-derived neurons

Sustained, non-desensitizing α7 activation

MLA-sensitive Ca²⁺ response assay

Functional rescue of α7 nAChR mutants

Allosteric rescue of nonfunctional receptors

SNP-dependent functional recovery readout

Allosteric transmembrane site pharmacology

Mutation-defined allosteric activation

M253L / W148F reciprocal mutation profiling

Mitochondrial α7 nAChR pharmacology

Type II allosteric site engagement

α7-dependent cytochrome c release assay

• [1] Gill JK, Chatzidaki A, Ursu D, Sher E, Millar NS. Contrasting properties of α7-selective orthosteric and allosteric agonists examined on native nicotinic acetylcholine receptors. PLoS ONE. 2013;8(1):e55047. doi:10.1371/journal.pone.0055047 View Source
• [2] Zhang Q, Du Y, Zhai Y, et al. Functional Impact of 14 Single Nucleotide Polymorphisms Causing Missense Mutations of Human α7 Nicotinic Receptor. PLoS ONE. 2015;10(9):e0137588. doi:10.1371/journal.pone.0137588 View Source
• [3] Gill JK, Savolainen M, Young GT, Zwart R, Sher E, Millar NS. Agonist activation of α7 nicotinic acetylcholine receptors via an allosteric transmembrane site. Proc Natl Acad Sci U S A. 2011;108(14):5867-5872. doi:10.1073/pnas.1017975108 View Source
• [4] Pałczyńska MM, Jindrichova M, Gibb AJ, Millar NS. Activation of α7 nicotinic receptors by orthosteric and allosteric agonists: influence on single-channel kinetics and conductance. Mol Pharmacol. 2012;82(5):910-920. doi:10.1124/mol.112.080259 View Source
• [5] Uspenska K, Lykhmus O, Gergalova G, Chernyshenko V, Arias HR, Komisarenko S, Skok M. Positive allosteric modulators of α7* or β2* nicotinic acetylcholine receptors trigger different kinase pathways in mitochondria. Int J Biochem Cell Biol. 2018;99:226-235. doi:10.1016/j.biocel.2018.04.018 View Source